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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

Cat. No.: B1618612 Get Quote

6-Ethyl-3-decanol: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Ethyl-3-decanol is a secondary alcohol with the chemical formula C12H26O. While its

existence is documented in chemical databases, a thorough review of scientific literature

reveals a notable absence of research into its specific discovery, history, and biological

functions. This technical guide consolidates the available physicochemical data and outlines

general synthetic approaches relevant to its class of molecules. Due to the lack of specific

biological studies, this document will focus on its chemical properties and potential synthetic

pathways rather than on biological activity and signaling cascades.

Physicochemical Properties
The fundamental physicochemical properties of 6-Ethyl-3-decanol have been compiled from

various chemical databases. These properties are essential for its handling, characterization,

and any potential application in research and development.
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Property Value Source

Molecular Formula C12H26O PubChem[1]

Molecular Weight 186.34 g/mol BOC Sciences[2]

CAS Number 19780-31-5 PubChem[1]

IUPAC Name 6-ethyldecan-3-ol PubChem[1]

Boiling Point 239.2 °C at 760 mmHg BOC Sciences[2]

Density 0.828 g/cm³ BOC Sciences[2]

LogP (Octanol-Water Partition

Coefficient)
4.7 PubChem[1]

Refractive Index
1.43500 to 1.43900 @ 20.00

°C
The Good Scents Company[3]

Flash Point 188.00 °F (86.67 °C) The Good Scents Company[3]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 6-Ethyl-3-decanol.

Spectrum Type Source Information

¹H NMR
Varian A-60, Sample from Calbiochem, Los

Angeles, California

¹³C NMR
Sample from Calbiochem, Los Angeles,

California

FTIR
Technique: CAPILLARY CELL: NEAT,

Calbiochem, Los Angeles, California

Vapor Phase IR Instrument: DIGILAB FTS-14

Mass Spectrum (Electron Ionization) Available from NIST WebBook
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Despite a thorough search of scientific literature and historical chemical archives, no specific

record of the initial discovery or first synthesis of 6-Ethyl-3-decanol could be identified. It is

plausible that this compound was first synthesized as part of a broader chemical library or as

an intermediate in a more complex synthesis, and therefore its individual discovery was not the

subject of a dedicated publication.

Potential Synthetic Pathways
While a specific, detailed experimental protocol for the synthesis of 6-Ethyl-3-decanol is not

available in the reviewed literature, its structure as a secondary alcohol suggests several

plausible synthetic routes based on established organic chemistry principles. A common and

effective method for the synthesis of such alcohols is the Grignard reaction.

General Experimental Protocol: Grignard Reaction
This protocol is a generalized procedure and would require optimization for the specific

synthesis of 6-Ethyl-3-decanol.

Objective: To synthesize 6-Ethyl-3-decanol via the reaction of an appropriate Grignard reagent

with an aldehyde.

Reactants:

Heptanal

Ethylmagnesium bromide (Grignard reagent)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (for workup)

Saturated aqueous sodium bicarbonate

Anhydrous magnesium sulfate

Procedure:
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Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings are

suspended in anhydrous diethyl ether under a nitrogen atmosphere. A solution of ethyl

bromide in anhydrous diethyl ether is added dropwise to initiate the formation of

ethylmagnesium bromide.

Reaction with Aldehyde: Once the Grignard reagent is formed, the reaction mixture is cooled

in an ice bath. A solution of heptanal in anhydrous diethyl ether is then added dropwise from

the dropping funnel. The reaction is stirred for several hours at room temperature to ensure

completion.

Workup: The reaction is quenched by the slow addition of dilute hydrochloric acid. The

aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with

saturated aqueous sodium bicarbonate and then with brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product, 6-Ethyl-3-decanol, can be

purified by fractional distillation or column chromatography.

The logical workflow for this synthesis is depicted in the following diagram.

Caption: Generalized workflow for the synthesis of 6-Ethyl-3-decanol.

Biological Activity
A comprehensive search of the scientific literature did not yield any studies that have

definitively identified a biological role for 6-Ethyl-3-decanol. While structurally similar long-

chain alcohols have been identified as insect pheromones, particularly in ant species, there is

no direct evidence to suggest that 6-Ethyl-3-decanol serves such a function. The absence of

published research in this area means there are no known signaling pathways or specific

biological interactions to report.

The following diagram illustrates the current void in our understanding of the biological role of

this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1618612?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Ethyl-3-decanol
https://www.bocsci.com/6-ethyl-3-decanol-cas-19780-31-5-item-191306.html
http://www.thegoodscentscompany.com/data/rw1037041.html
https://www.benchchem.com/product/b1618612#discovery-and-history-of-6-ethyl-3-decanol
https://www.benchchem.com/product/b1618612#discovery-and-history-of-6-ethyl-3-decanol
https://www.benchchem.com/product/b1618612#discovery-and-history-of-6-ethyl-3-decanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618612?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

